Cas no 387391-50-6 (4H-1,2,4-Triazole, 3,5-bis[1,1'-biphenyl]-4-yl-4-phenyl-)

• Product Name: 4H-1,2,4-Triazole, 3,5-bis[1,1'-biphenyl]-4-yl-4-phenyl-
• CAS No: 387391-50-6
• MF: C₃₂H₂₃N₃
• MW: 449.545127153397
• CID: 1490904
• PubChem ID: 59512699
• Update Time: 2025-04-21

4H-1,2,4-Triazole, 3,5-bis[1,1'-biphenyl]-4-yl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3,5-bis[1,1'-biphenyl]-4-yl-4-phenyl-
• 4-phenyl-3,5-bis(4-phenylphenyl)-1,2,4-triazole
• 3,5-Di([1,1'-biphenyl]-4-yl)-4-phenyl-4H-1,2,4-triazole
• DTXSID50732228
• 387391-50-6

• Inchi： 1S/C32H23N3/c1-4-10-24(11-5-1)26-16-20-28(21-17-26)31-33-34-32(35(31)30-14-8-3-9-15-30)29-22-18-27(19-23-29)25-12-6-2-7-13-25/h1-23H
• InChI Key： ABMDSOZMYGMNBV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC(C3C=CC=CC=3)=CC=2)=NN=C1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 449.18939
• Monoisotopic Mass: 449.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71